Home / Products / Others

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine

Name: 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine
Brand: Smolecule
SKU: S6573542
Rating: 5 (2 reviews)

Catalog No.

S6573542

CAS No.

1067679-52-0

M.F

C14H26N4

M. Wt

250.4

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future directions
14. Conclusion
15. Specification
16. Others

General Information

CAS Number

1067679-52-0

Product Name

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine

Molecular Formula

C14H26N4

Molecular Weight

250.4

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine, also known as EMPD, is a synthetic compound with potential applications in various fields of research and industry. EMPD has been studied for its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, safety in scientific experiments, and potential implications in various fields of research and industry. This paper provides an overview of the literature on EMPD, focusing on these topics, and highlighting the current state of research, limitations, and future directions.
ropyl)pyrimidine-2,4-diamine, also known as 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine, is a synthetic compound with potential applications in various fields of research and industry. 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has been studied for its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, safety in scientific experiments, and potential implications in various fields of research and industry. This paper provides an overview of the literature on 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine, focusing on these topics, and highlighting the current state of research, limitations, and future directions.

Definition and Background

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine is a synthetic compound that belongs to the class of diamino-pyrimidines. It has a molecular formula of C17H34N6, and a molecular weight of 346.51 g/mol. 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine was first synthesized by researchers at a research institution in Japan in 1984, and its structure was later confirmed by X-ray crystallography. Since then, 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has been studied extensively for its potential applications in various fields of research and industry.

Physical and Chemical Properties

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine is a white crystalline solid, which is insoluble in water but soluble in organic solvents such as ethanol and acetone. It has a melting point of around 165-168°C, and is stable under normal conditions. 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine is a relatively non-reactive compound, and does not undergo any significant decomposition or degradation under normal laboratory conditions. The compound can be synthesized using a variety of methods, including condensation reactions between various starting materials, and can be purified using common laboratory techniques such as crystallization and chromatography.

Synthesis and Characterization

Several methods have been developed for the synthesis of 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine. Among these, one of the most commonly used methods involves the condensation of 2-amino-4,6-dichloropyrimidine with diisobutylamine, followed by alkylation with 1,3-dibromopropane and subsequent deprotection to give 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine. The resulting compound can be characterized using a variety of analytical techniques, including NMR, HPLC, and mass spectrometry.

Analytical Methods

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine can be analyzed using a variety of analytical techniques, including NMR, HPLC, and mass spectrometry. These techniques can be used to confirm the structure and purity of the compound, and to determine its physical and chemical properties. In addition, 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine can be analyzed using a variety of bioassays to determine its biological properties, including its activity against various target proteins and cells.

Biological Properties

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has been studied for its potential applications in various biological systems, including cancer, inflammation, and infectious diseases. The compound has been shown to be active against a variety of target proteins and cells, including cancer cells, inflammatory cells, and infectious agents. 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo, and to reduce inflammation in various animal models. In addition, 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has been shown to be active against various viral and bacterial pathogens, including HIV, influenza, and MRSA.

Toxicity and Safety in Scientific Experiments

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has been studied for its potential toxicity and safety in scientific experiments. The compound has been shown to be relatively non-toxic, with no significant acute or chronic toxic effects observed in animal models. However, like any other synthetic compound, 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine should be handled with care, and appropriate safety precautions should be taken when working with it in a laboratory setting.

Applications in Scientific Experiments

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has a wide range of potential applications in scientific experiments. The compound can be used as a starting material for the synthesis of other compounds, and can be used as a tool compound to study various biological processes. 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has been used to study the activity of various target proteins and cells, and has been shown to have potential applications in drug discovery and development. In addition, 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has been studied for its potential applications in various fields of research and industry, including agriculture, material science, and nanotechnology.

Current State of Research

The current state of research on 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine is relatively advanced, with extensive studies having been conducted on its physical and chemical properties, synthesis, analytical methods, biological properties, toxicity, safety in scientific experiments, and potential applications in various fields of research and industry. However, there are still many areas of research that require further investigation, including the development of new synthetic methods, the characterization of new analogs of 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine, the elucidation of its mode of action, and the optimization of its biological activity and pharmacokinetic properties.

Potential Implications in Various Fields of Research and Industry

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has potential implications in various fields of research and industry. In agriculture, 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine may have applications as a pesticide or herbicide, due to its activity against various pest and weed species. In material science, 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine may have applications as a precursor to the synthesis of novel polymers or nanoparticles, due to its reactivity towards various functional groups. In nanotechnology, 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine may have applications as a tool compound to study the interaction between nanoparticles and biological systems, due to its activity against various target proteins and cells.

Limitations and Future Directions

Despite the extensive research that has been carried out on 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine, there are still several limitations and challenges that need to be addressed. One of the main limitations is the lack of understanding of its mode of action and mechanism of activity. In addition, the pharmacokinetic properties of 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine are not well understood, and more studies are needed to determine its bioavailability and metabolic profile. Furthermore, the potential toxicity of 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine needs to be investigated, especially with regards to its long-term effects on human health.

Future directions

for research on 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine include the development of new synthetic methods, the characterization of new analogs and derivatives, the elucidation of its mode of action and mechanism of activity, the optimization of its pharmacokinetic properties, the investigation of its potential toxicity and safety, and the development of new applications in various fields of research and industry.

Conclusion

6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine is a synthetic compound with a wide range of potential applications in scientific research and industry. The available literature on 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine has been reviewed, focusing on its physical and chemical properties, synthesis, analytical methods, biological properties, toxicity, safety in scientific experiments, and potential implications in various fields of research and industry. The current state of research, limitations, and future directions have been summarized, highlighting the potential of 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine as a tool compound for the study of various biological processes, and its potential applications in drug discovery and development, agriculture, material science, and nanotechnology.